Cas no 767597-03-5 (Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel-
• CAS No: 767597-03-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5262359
• Update Time: 2025-11-01

Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel-

• Inchi： 1S/C6H11NO2/c1-9-6(8)5-2-4(5)3-7/h4-5H,2-3,7H2,1H3/t4-,5-/m1/s1
• InChI Key： CMHSWRSLJXDXBH-RFZPGFLSSA-N
• SMILES： [C@@H]1(C(OC)=O)C[C@@H]1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel-

Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel-: A Comprehensive Overview in Modern Chemical Biology

Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel- is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, identified by its CAS number 767597-03-5, represents a fascinating intersection of molecular chemistry and biological activity. Its distinct stereochemistry and reactive functional groups make it a valuable scaffold for the development of novel pharmaceuticals and bioactive molecules.

The molecular structure of Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel- features a cyclopropane ring substituted with a carboxylic acid moiety and an N-methylamino group. The (1R,2S)-rel configuration indicates a specific stereochemical arrangement that is crucial for its biological interactions. This stereochemistry has been meticulously studied to understand its influence on binding affinity and metabolic stability, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has increasingly recognized the potential of cyclopropane-containing compounds due to their ability to modulate biological pathways in unique ways. The presence of the amino group in Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel- allows for further derivatization, enabling the creation of a diverse array of analogs with tailored biological activities. Such derivatives have shown promise in preclinical studies as potential candidates for treating various diseases.

One of the most compelling aspects of this compound is its role as a building block in drug discovery. The cyclopropane ring is known for its ability to engage in favorable interactions with biological targets due to its rigid three-membered structure. This rigidity can enhance binding affinity and selectivity when incorporated into drug molecules. Furthermore, the amine functionality provides a site for hydrogen bonding and other non-covalent interactions, which are critical for effective drug design.

Recent advancements in computational chemistry have allowed researchers to predict the biological behavior of Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel- with greater accuracy. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors involved in critical biological processes. These interactions have been linked to potential therapeutic effects in areas such as inflammation and neurodegeneration.

The synthesis of Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel- presents unique challenges due to its stereochemical complexity. However, recent developments in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. These advancements have opened new avenues for exploring its biological potential without the need for extensive chiral resolution processes.

In conclusion, Cyclopropanecarboxylic acid, 2-(aminomethyl)-, methyl ester, (1R,2S)-rel- represents a significant advancement in the field of chemical biology. Its unique structural features and stereochemistry make it an attractive candidate for further research and development. As our understanding of its biological activities continues to grow, so too will its potential applications in medicine and biotechnology. The ongoing exploration of this compound underscores the importance of interdisciplinary collaboration between chemists and biologists in uncovering new therapeutic agents.